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Compound of Interest

Compound Name: (-)-Pulegone

Cat. No.: B056846

Introduction (-)-Pulegone (CAS No. 89-82-7) is a naturally occurring monoterpene ketone
found in the essential oils of plants such as pennyroyal (Mentha pulegium) and peppermint
(Mentha piperita).[1][2] While it has applications in perfumery and as a flavoring agent, its use
is highly restricted due to significant health concerns.[2][3] In 2018, the U.S. Food and Drug
Administration (FDA) banned the use of synthetic pulegone as a food additive because of its
carcinogenic properties.[3][4] The International Agency for Research on Cancer (IARC)
classifies pulegone as "Possibly carcinogenic to humans" (Group 2B).[5] This note provides
essential toxicological data and safety protocols for handling pulegone.

Hepatotoxicity and Mechanism of Action The primary toxic effect of pulegone is severe liver
damage (hepatotoxicity).[6][7] This is not caused by pulegone itself, but by its metabolic
activation in the liver. The metabolic process, mediated by cytochrome P450 enzymes,
converts pulegone into more toxic reactive metabolites, notably menthofuran.[6][8]

The key steps in this toxic pathway are:
e Metabolic Activation: Cytochrome P450 enzymes in the liver oxidize pulegone.[8]

o Formation of Menthofuran: This initial oxidation is a required step for the generation of
menthofuran, which is considered a proximate toxin.[8]

o Glutathione Depletion: The reactive metabolites produced during this process deplete the
liver's stores of glutathione, a critical antioxidant that protects cells from damage.[6][7][9]
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o Cellular Damage: With glutathione levels depleted, the reactive metabolites bind to liver

proteins, leading to centrilobular necrosis and liver failure.[6]

This mechanism is analogous to acetaminophen (paracetamol) toxicity, where saturation of

detoxification pathways leads to the formation of a harmful reactive metabolite.[6]

Quantitative Toxicological Data

The following tables summarize key quantitative data regarding the toxicity of pulegone and

related compounds.

Table 1: Acute Toxicity Data (LDso)

. LDso (mg/kg
Compound Species Route bw) Reference
w
R)-(+)-
(R)-(+) Rat Oral 470 [10]
Pulegone
) Causes 9/16
(R)-(+)-Pulegone  Mouse Intraperitoneal [10]
deaths at 400
) Causes 4/10
(S)-(-)-Pulegone Mouse Intraperitoneal [10]
deaths at 600
Causes 10/16
Menthofuran Mouse Intraperitoneal [10]

deaths at 300

| Isopulegol | Rat | Oral | 936 |[10] |

Note: LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population.

Table 2: Regulatory and Exposure Limits
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Organization /

. Regulation / Limit Value Reference

Region
Status as Food .

U.S. FDA . Banned (synthetic) [3][4]
Additive
Carcinogenicit Group 2B (Possibl

IARC ”9 _ y _IO (_ Yy [5]
Classification carcinogenic)

Australia (SUSMP) Poisons Standard Schedule 6 ('Poison’) [5]

| Council of Europe (CEFS) | Tolerable Daily Intake (TDI) | 100 pg/kg bw |[6] |

Protocol: Safe Handling and Emergency Procedures
Given the hazardous nature of pulegone, strict adherence to safety protocols is mandatory.

1. Personal Protective Equipment (PPE)

» Gloves: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use chemical safety goggles or a face shield.

e Lab Coat: A standard lab coat is required.

o Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume
hood. Avoid breathing vapors.[11]

2. Handling and Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area away from sources
of ignition.

o Use the smallest possible quantities for experiments.
e Avoid contact with skin, eyes, and clothing.

3. Emergency Procedures
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 If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison control center or physician.[11] Pulegone is harmful if swallowed.[11]

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a physician if irritation persists.[11]

» Eye Contact: Flush eyes with water as a precaution for at least 15 minutes. Remove contact
lenses if present and easy to do. Seek medical attention.[11]

4. Waste Disposal

e Dispose of pulegone and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not allow the product to enter
drains.[11]

Visualizations

The following diagrams illustrate the metabolic pathway leading to pulegone toxicity and a
standard workflow for its safe handling.
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Caption: Metabolic activation pathway of (-)-Pulegone leading to hepatotoxicity.
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Caption: Standard workflow for the safe handling of (-)-Pulegone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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